2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C15H11N3O5/c19-13(7-9-3-4-10-12(6-9)22-8-21-10)16-15-18-17-14(23-15)11-2-1-5-20-11/h1-6H,7-8H2,(H,16,18,19)
• InChI Key: LUMZJJBDXUBOSN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(=O)NC3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C15H11N3O5
• Molecular Weight: 313.26 g/mol

Description

The compound contains several functional groups including a benzodioxole, furan, oxadiazole, and acetamide group. Benzodioxole is a type of aromatic ether that is often found in various pharmaceuticals and natural products. Furan is a heterocyclic compound that has a five-membered ring with four carbon atoms and one oxygen. Oxadiazole is a heterocycle featuring an oxygen atom and two nitrogen atoms in a five-membered ring. Acetamide is the simplest amide derived from acetic acid.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodioxole and furan are aromatic rings, which contribute to the compound’s stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzodioxole and furan rings could increase its lipophilicity, potentially affecting its solubility and permeability.

Scientific Research Applications

Pharmacological Properties of Related Compounds

Research has shown that derivatives of furoxans and benzofuroxans, which are related to the chemical structure of interest, exhibit a wide range of biological activities. These activities include antimicrobial, anti-parasitic, mutagenic, immunosuppressive, and anticancer effects. Moreover, some derivatives have shown anti-aggregating and vasorelaxant activities. The development of hybrid compounds combining furoxan or benzofuroxan moieties with classical drug moieties has led to potential new drugs with anti-ulcer, calcium channel modulating, and vasodilator properties (Cerecetto & Porcal, 2005).

Synthesis and Anticonvulsant Evaluation

Indoline derivatives incorporating functionalized aryloxadiazole amine and benzothiazole acetamide have been synthesized and evaluated for their anticonvulsant activities. This research contributes to the understanding of how structural elements related to the compound might influence pharmaceutical properties. One compound in particular showed significant activity against both maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures, highlighting the potential of these compounds in anticonvulsant drug development (Nath et al., 2021).

Leishmanicidal Activities

A series of novel synthetic furoxan and benzofuroxan derivatives, which are chemically related to the compound of interest, were synthesized and evaluated for their in vitro activity against Leishmania amazonensis. These studies revealed remarkable leishmanicidal activity, with some compounds showing activities superior to those of established treatments like amphotericin B and pentamidine. This indicates the potential use of such compounds in developing new treatments for leishmaniasis (Dutra et al., 2014).

Antimicrobial and Hemolytic Agents

Research on N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides, similar in structure to the compound , has shown that these compounds exhibit antimicrobial activity against a range of microbial species. This study also evaluated the hemolytic activity of these compounds, indicating their potential as antimicrobial agents with reduced toxicity (Rehman et al., 2016).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, it could interact with biological targets such as enzymes or receptors.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its biological activity, optimizing its synthesis, or modifying its structure to improve its properties.